BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Ethyl Carbazate in Organic
Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl carbazate is a versatile reagent in organic synthesis, serving as a key building block for
a wide array of heterocyclic compounds and as a common intermediate in the pharmaceutical
and agrochemical industries. Its efficacy in these applications is often contingent on its
solubility characteristics in various organic solvents. This technical guide provides a
comprehensive overview of the available qualitative solubility information for ethyl carbazate
and outlines detailed experimental protocols for its purification through recrystallization, a
process intrinsically linked to its solubility properties. Due to the limited availability of precise
guantitative solubility data in published literature, this guide also presents a standardized
methodology for determining the solubility of ethyl carbazate, enabling researchers to
generate crucial data for their specific applications.

Introduction

Ethyl carbazate (H-NNHCOOC:Hs), also known as ethyl hydrazinocarboxylate, is a white to
off-white crystalline solid with a melting point in the range of 44-47 °C. Its chemical structure,
featuring both a hydrazine and an ester functional group, imparts it with a unique reactivity
profile, making it a valuable precursor in the synthesis of pharmaceuticals, such as thrombin
inhibitors, and other specialized chemicals. The solubility of ethyl carbazate in organic
solvents is a critical parameter for reaction kinetics, process design, purification, and
formulation development.
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While extensive quantitative solubility data across a range of solvents and temperatures is not
readily available in the public domain, qualitative information from synthetic procedures and
purification methods provides valuable insights into suitable solvent systems.

Qualitative Solubility Profile

Based on a comprehensive review of chemical literature and safety data sheets, the following
qualitative solubility information for ethyl carbazate has been compiled. It is important to note
that these are general observations, and the actual solubility can be significantly influenced by
the purity of both the solute and the solvent, as well as the presence of any additives.

Table 1: Qualitative Solubility of Ethyl Carbazate in Common Organic Solvents
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Qualitative
Solvent Class Solvent . Notes
Solubility
Forms hydrogen

Water Water Very Soluble[1][2][3] bonds with water
molecules.
Often used in

Alcohols Methanol Soluble recrystallization
procedures.

Commonly used as a
reaction solvent.
) Recrystallization is
Soluble, especially

Ethanol also performed from

when heated[4]
ethanol or
ethanol/water
mixtures.
Expected to have

Propanol Likely Soluble similar solubility to

ethanol.
Expected to have

Butanol Likely Soluble similar solubility to

ethanol.
Mentioned as a

Ketones Acetone Soluble solvent for
recrystallization.

Expected to have
Methyl Ethyl Ketone Likely Soluble similar solubility to
acetone.
Used as a reaction

Esters Ethyl Acetate Soluble
solvent.

Ethers Diethyl Ether Sparingly Soluble Used in some
purification
procedures to
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precipitate the

product.

Utilized as a reaction

Tetrahydrofuran (THF)  Soluble solvent in various
syntheses.
Chlorinated Solvents Dichloromethane Soluble
Chloroform Soluble
) ) Employed as a
Aromatic Soluble, particularly ]
Toluene solvent in several
Hydrocarbons when heated )
synthetic protocols.
_ Expected to have
Likely Soluble when o N
Xylene similar solubility to
heated
toluene.
Often used as an anti-
Aliphatic Sparingly solvent for
Hexane s
Hydrocarbons Soluble/Insoluble precipitation or
washing.
Used for
) recrystallization,
Sparingly

Petroleum Ether

Soluble/Insoluble

indicating low
solubility at room

temperature.

Experimental Protocols

The purification of ethyl carbazate is commonly achieved through recrystallization, a technique

that relies on the differential solubility of the compound in a hot versus a cold solvent.

General Recrystallization Protocol

This protocol outlines the fundamental steps for the recrystallization of ethyl carbazate. The

choice of solvent is critical and should be determined based on preliminary solubility tests.
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Reaction Stage

Reactant 1 Ethvl Carbazate Solvent Selection
(e.g., Isocyanate) Y (e.g., Toluene, THF)

:

Reaction Mixture <&

Cooling or addition
of anti-solvent

Workup &qurification

Precipitation/
Crystallization

:

Filtration

:

Washing

'

Drying

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemwhat.com [chemwhat.com]

2. Ethyl carbazate CAS#: 4114-31-2 [m.chemicalbook.com]

3. CN102898328B - Synthesis method of diethyl azodicarboxylate and intermediate of
diethyl azodicarboxylate - Google Patents [patents.google.com]

4. Ethyl Carbazate|Pharmaceutical Intermediate [benchchem.com]

To cite this document: BenchChem. [Solubility of Ethyl Carbazate in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149075#solubility-of-ethyl-carbazate-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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